methyl [(9H-fluoren-2-ylsulfonyl)amino](phenyl)acetate

• Molecular Formula: C22H19NO4S
• Molecular Weight: 393.5 g/mol
• IUPAC Name: methyl 2-(9H-fluoren-2-ylsulfonylamino)-2-phenylacetate
• InChI: InChI=1S/C22H19NO4S/c1-27-22(24)21(15-7-3-2-4-8-15)23-28(25,26)18-11-12-20-17(14-18)13-16-9-5-6-10-19(16)20/h2-12,14,21,23H,13H2,1H3
• InChI Key: HPUHHZSUOQZCFA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(C1=CC=CC=C1)NS(=O)(=O)C2=CC3=C(C=C2)C4=CC=CC=C4C3

Description

Methyl (9H-fluoren-2-ylsulfonyl)aminoacetate is an organic compound with the molecular formula C22H19NO4S. It is a derivative of fluorene, a polycyclic aromatic hydrocarbon, and is characterized by the presence of a sulfonyl group attached to the fluorene moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of methyl (9H-fluoren-2-ylsulfonyl)aminoacetate typically involves the reaction of 9H-fluorene-2-sulfonyl chloride with methyl phenylacetate in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the sulfonyl chloride .

Industrial Production Methods

The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process .

Chemical Reactions Analysis

Types of Reactions

Methyl (9H-fluoren-2-ylsulfonyl)aminoacetate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfone derivatives.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfide.

Substitution: Nucleophilic substitution reactions can occur at the sulfonyl group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles like amines and thiols can react with the sulfonyl group under basic conditions.

Major Products

Oxidation: Sulfone derivatives.

Reduction: Sulfide derivatives.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Methyl (9H-fluoren-2-ylsulfonyl)aminoacetate has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, including drug development.

Industry: Utilized in the production of advanced materials and as an intermediate in the synthesis of other complex molecules.

Mechanism of Action

The mechanism of action of methyl (9H-fluoren-2-ylsulfonyl)aminoacetate involves its interaction with specific molecular targets. The sulfonyl group can form strong interactions with proteins and enzymes, potentially inhibiting their activity. This interaction can disrupt various biochemical pathways, leading to the compound’s bioactive effects .

Comparison with Similar Compounds

Similar Compounds

Methyl (2R)-(9H-fluoren-2-ylsulfonyl)aminoacetate: A stereoisomer with similar chemical properties.

(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-methoxybutanoic acid: Another fluorene derivative with different functional groups.

Uniqueness

Methyl (9H-fluoren-2-ylsulfonyl)aminoacetate is unique due to its specific combination of a sulfonyl group and a fluorene moiety. This structure imparts distinct chemical reactivity and potential bioactivity, making it valuable for various applications .